Cas no 25287-39-2 (Benzenamine,N-[1-(2-naphthalenyl)ethylidene]-)

• Product Name: Benzenamine,N-[1-(2-naphthalenyl)ethylidene]-
• CAS No: 25287-39-2
• MF: C₁₈H₁₅N
• MW: 245.318404436111
• CID: 285226
• PubChem ID: 291076
• Update Time: 2025-04-19

Benzenamine,N-[1-(2-naphthalenyl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-[1-(2-naphthalenyl)ethylidene]-
• Aniline, N-(diphenylmethylene)-
• Benzenamine, N-(diphenylmethylene)-
• Benzophenone anil
• N-(1-(2-naphthyl)-ethylidene)aniline
• N-(diphenyl methylene)-aniline
• N-(Diphenylmethylene)aniline
• N-(diphenylmethylene)benzenamine
• N-(diphenylmethylidene)aniline
• N-(diphenylmethylidene)phenylamine
• N-[1-(2-naphthyl)ethylidene]-aniline
• N-Benzhydrylideneaniline
• N-phenyl-(diphenylmethylidene)amine
• AKOS015996463
• NSC-155599
• 25287-39-2
• A808604
• 1-naphthalen-2-yl-N-phenyl-ethanimine
• NSC155599
• 1-(2-naphthalenyl)-N-phenylethanimine

• Inchi： 1S/C18H15N/c1-14(19-18-9-3-2-4-10-18)16-12-11-15-7-5-6-8-17(15)13-16/h2-13H,1H3/b19-14+
• InChI Key： CLGHYYIENRJLDD-XMHGGMMESA-N
• SMILES： N(/C1C=CC=CC=1)=C(/C)\C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 245.12055
• Monoisotopic Mass: 245.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36
• LogP: 4.98050